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Compound of Interest

Compound Name: Biotin-PEG11-Mal

Cat. No.: B15542766 Get Quote

An In-depth Guide to the Theoretical Molecular Weight of Biotin-PEG11-Mal

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular weight is fundamental. This guide provides a detailed breakdown of

the theoretical molecular weight of Biotin-PEG11-Mal, a heterobifunctional crosslinker

commonly utilized in bioconjugation, drug delivery, and diagnostic assays.

Elemental Composition and Molecular Formula
Biotin-PEG11-Mal is a complex molecule comprising a biotin moiety, a polyethylene glycol

(PEG) spacer with 11 ethylene glycol units, and a maleimide group. The established chemical

formula for Biotin-PEG11-Mal is C41H71N5O16S.[1][2][3] This formula is the basis for

calculating its theoretical molecular weight.

The elemental composition, derived from the molecular formula, is summarized in the table

below.
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Element Symbol Number of Atoms

Carbon C 41

Hydrogen H 71

Nitrogen N 5

Oxygen O 16

Sulfur S 1

Calculation of Theoretical Molecular Weight
The theoretical molecular weight is the sum of the atomic weights of all atoms in the molecule.

The standard atomic weights of the constituent elements are used for this calculation.

The atomic weights for each element are:

Carbon (C): 12.011 amu[4][5]

Hydrogen (H): 1.008 amu[6][7]

Nitrogen (N): 14.007 amu[8][9][10][11]

Oxygen (O): 15.999 amu[12][13][14][15]

Sulfur (S): 32.065 amu[16][17][18]

The theoretical molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of N atoms × Atomic weight of N) + (Number of O atoms × Atomic weight of O) +

(Number of S atoms × Atomic weight of S)

(41 × 12.011) + (71 × 1.008) + (5 × 14.007) + (16 × 15.999) + (1 × 32.065) = 922.103 g/mol

This calculated value is consistent with the molecular weight provided by various commercial

suppliers.[1][2]
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The following table presents a detailed breakdown of the molecular weight calculation.

Element Symbol
Number of
Atoms

Atomic Weight
( g/mol )

Total Mass (
g/mol )

Carbon C 41 12.011 492.451

Hydrogen H 71 1.008 71.568

Nitrogen N 5 14.007 70.035

Oxygen O 16 15.999 255.984

Sulfur S 1 32.065 32.065

Total 922.103

Summary of Molecular Weight Data
Parameter Value

Chemical Formula C41H71N5O16S

Theoretical Molecular Weight 922.103 g/mol

Exact Mass 921.4617

Visualization of Elemental Contribution
The following diagram illustrates the contribution of each element to the overall molecular

structure of Biotin-PEG11-Mal.
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Elemental Composition of Biotin-PEG11-Mal

Biotin-PEG11-Mal

C41H71N5O16S

Carbon (C)

41 atoms

Hydrogen (H)

71 atoms

Nitrogen (N)

5 atoms

Oxygen (O)

16 atoms

Sulfur (S)

1 atom

Click to download full resolution via product page

Elemental composition of Biotin-PEG11-Mal.

Experimental Protocols and Signaling Pathways
The determination of a theoretical molecular weight is a computational process based on the

chemical formula and standard atomic weights. Therefore, experimental protocols are not

applicable in this context. Similarly, as Biotin-PEG11-Mal is a synthetic crosslinker, it does not

have an independent signaling pathway. Its function is to conjugate to other molecules, which

may then be involved in various biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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